![molecular formula C18H15NO2S B1608152 Methyl 2-(2,4-diphenylthiazol-5-yl)acetate CAS No. 23821-92-3](/img/structure/B1608152.png)
Methyl 2-(2,4-diphenylthiazol-5-yl)acetate
Overview
Description
“Methyl 2-(2,4-diphenylthiazol-5-yl)acetate” is a chemical compound with the molecular formula C18H15NO2S . It has a molecular weight of 309.38200 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 18 carbon atoms, 15 hydrogen atoms, 1 nitrogen atom, 2 oxygen atoms, and 1 sulfur atom . The exact mass is 309.08200 .Physical And Chemical Properties Analysis
“this compound” has a density of 1.21g/cm3 . It has a boiling point of 485.1ºC at 760mmHg . The flash point is 247.2ºC . The compound’s vapour pressure is 1.45E-09mmHg at 25°C , and it has a refractive index of 1.603 .Scientific Research Applications
1. Synthesis of Rigidified Lanthanide Chelates
Polymethylated DOTA ligands, related to Methyl 2-(2,4-diphenylthiazol-5-yl)acetate in their complex structure involving aromatic rings and potential for forming chelates, have been synthesized for creating sterically crowded lanthanide chelates. These chelates exhibit significant potential for applications in magnetic resonance imaging (MRI) due to their rigid structure and ability to form highly symmetric lanthanide species, potentially enhancing the efficiency of MRI contrast agents (Ranganathan et al., 2002).
2. Corrosion Inhibition
The study of 4H-triazole derivatives, which share a heterocyclic motif with this compound, has demonstrated their effectiveness as corrosion inhibitors for mild steel in acidic environments. These compounds' efficiency can be attributed to the nature and type of substituents, indicating that structurally similar compounds like this compound may also possess corrosion inhibition properties (Bentiss et al., 2007).
3. Synthesis of Heterocyclic Compounds
Research involving the reaction of 3,5-diphenyl-1,2,4-dithiazol-1-ium perchlorate with active methylene compounds to produce a variety of heterocycles demonstrates the synthetic utility of thiazol derivatives in creating pharmacologically relevant structures. This indicates that compounds like this compound could serve as key intermediates in the synthesis of novel heterocyclic compounds with potential biological activities (Shibuya, 1984).
4. Aldose Reductase Inhibitors
The design and synthesis of iminothiazolidin-4-one acetate derivatives, related in function to this compound, have shown significant potency as aldose reductase inhibitors. These compounds, through their inhibitory activity, present a promising avenue for the development of treatments for diabetic complications, highlighting the potential therapeutic applications of thiazole derivatives (Ali et al., 2012).
properties
IUPAC Name |
methyl 2-(2,4-diphenyl-1,3-thiazol-5-yl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO2S/c1-21-16(20)12-15-17(13-8-4-2-5-9-13)19-18(22-15)14-10-6-3-7-11-14/h2-11H,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLEANVYWRNZNHG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=C(N=C(S1)C2=CC=CC=C2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30363099 | |
Record name | Methyl (2,4-diphenyl-1,3-thiazol-5-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30363099 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
23821-92-3 | |
Record name | Methyl (2,4-diphenyl-1,3-thiazol-5-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30363099 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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